Cas no 2137572-43-9 (3-[S-(dimethylamino)-N-propan-2-ylsulfonimidoyl]aniline)

• Product Name: 3-[S-(dimethylamino)-N-propan-2-ylsulfonimidoyl]aniline
• CAS No: 2137572-43-9
• MF: C₁₁H₁₉N₃OS
• MW: 241.35306096077
• CID: 5958128
• PubChem ID: 165842249
• Update Time: 2025-10-28

3-[S-(dimethylamino)-N-propan-2-ylsulfonimidoyl]aniline Chemical and Physical Properties

Names and Identifiers

• 2137572-43-9
• EN300-739402
• 3-[S-(dimethylamino)-N-propan-2-ylsulfonimidoyl]aniline

• Inchi： 1S/C11H19N3OS/c1-9(2)13-16(15,14(3)4)11-7-5-6-10(12)8-11/h5-9H,12H2,1-4H3
• InChI Key： FVVDQZDXINWDIP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(=NC(C)C)(N(C)C)=O

Computed Properties

• Exact Mass: 241.12488341g/mol
• Monoisotopic Mass: 241.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.1Ų

Additional information on 3-[S-(dimethylamino)-N-propan-2-ylsulfonimidoyl]aniline

Comprehensive Overview of 3-[S-(Dimethylamino)-N-propan-2-ylsulfonimidoyl]aniline (CAS No. 2137572-43-9)

The compound 3-[S-(dimethylamino)-N-propan-2-ylsulfonimidoyl]aniline (CAS No. 2137572-43-9) is a specialized sulfonimidoyl derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and materials science. This molecule features a sulfonimidoyl functional group, which is increasingly being explored for its ability to modulate biological activity and enhance the stability of complex chemical structures. Researchers and industry professionals are particularly interested in its dimethylamino and propan-2-yl substituents, which contribute to its versatile reactivity and potential as a building block in synthetic chemistry.

In the context of current scientific trends, 3-[S-(dimethylamino)-N-propan-2-ylsulfonimidoyl]aniline aligns with the growing demand for nitrogen-containing heterocycles and sulfur-based compounds in drug discovery. The pharmaceutical industry, for instance, is actively investigating sulfonimidoyl derivatives for their potential as enzyme inhibitors or receptor modulators. This compound’s aniline core also makes it a candidate for the development of photoactive materials and organic electronics, areas that are currently experiencing rapid growth due to advancements in renewable energy technologies.

From a synthetic perspective, the sulfonimidoyl group in 3-[S-(dimethylamino)-N-propan-2-ylsulfonimidoyl]aniline offers a unique combination of steric and electronic effects, making it a valuable intermediate for catalysis and ligand design. Chemists are exploring its use in asymmetric synthesis, where the dimethylamino moiety can influence chiral induction. Additionally, its stability under various reaction conditions makes it a promising candidate for green chemistry applications, a topic of high relevance in today’s environmentally conscious research landscape.

The compound’s CAS No. 2137572-43-9 is frequently searched in academic and industrial databases, reflecting its importance in cutting-edge research. Common queries include "synthesis of sulfonimidoyl aniline derivatives" and "applications of dimethylamino-substituted sulfonimidoyls," highlighting the compound’s interdisciplinary appeal. Furthermore, its potential role in bioconjugation and proteomics has sparked interest among life scientists, particularly in the development of biocompatible probes and diagnostic tools.

In summary, 3-[S-(dimethylamino)-N-propan-2-ylsulfonimidoyl]aniline (CAS No. 2137572-43-9) represents a fascinating intersection of chemistry, biology, and materials science. Its structural features, including the sulfonimidoyl and dimethylamino groups, position it as a versatile tool for researchers tackling challenges in drug development, sustainable chemistry, and advanced materials. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research initiatives.